Cas no 4124-31-6 (Trichloroacetic anhydride)

Trichloroacetic anhydride (C4Cl6O3) is a reactive chemical compound primarily used as an acylating agent in organic synthesis. Its high reactivity stems from the electron-withdrawing effect of the trichloromethyl groups, making it effective for introducing trichloroacetyl functionalities. The compound is particularly valuable in peptide synthesis and the preparation of trichloroacetate esters. It exhibits strong electrophilic properties, facilitating reactions with alcohols, amines, and other nucleophiles. Trichloroacetic anhydride is also employed in the cleavage of protecting groups and as a dehydrating agent. Handling requires caution due to its corrosive nature and moisture sensitivity. Proper storage under anhydrous conditions is essential to maintain stability.
Trichloroacetic anhydride structure
Trichloroacetic anhydride structure
Product Name:Trichloroacetic anhydride
CAS No:4124-31-6
MF:C4Cl6O3
MW:308.758996009827
MDL:MFCD00000793
CID:84935
PubChem ID:87576634
Update Time:2025-10-14

Trichloroacetic anhydride Chemical and Physical Properties

Names and Identifiers

    • trichloroacetic anhydride
    • (2,2,2-trichloroacetyl) 2,2,2-trichloroacetate
    • Perchloroacetic Anhydride
    • Acetic acid, trichloro-, anhydride
    • MEFKFJOEVLUFAY-UHFFFAOYSA-N
    • Trichloroacetyl 2,2,2-trichloroacetate
    • Acetic acid, 2,2,2-trichloro-, 1,1'-anhydride
    • Trichloroacetic anhydride, 95%
    • trichloroaceticanhydride
    • Bis(trichloroacetic)anhydride
    • trichloroacetic acid anhydride
    • Trichloroacetic anhydride, 99%
    • 2,2,2-trichloroacetic anhydride
    • Trichloroacetic anhydride
    • MDL： MFCD00000793
    • Inchi： 1S/C4Cl6O3/c5-3(6,7)1(11)13-2(12)4(8,9)10
    • InChI Key： MEFKFJOEVLUFAY-UHFFFAOYSA-N
    • SMILES： ClC(C(=O)OC(C(Cl)(Cl)Cl)=O)(Cl)Cl
    • BRN： 980355

Computed Properties

  • Exact Mass: 305.79800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.69 g/mL at 25 °C(lit.)
  • Boiling Point: 116°C/23mmHg(lit.)
  • Flash Point: 98-100°C/11mm
  • Refractive Index: n20/D 1.484(lit.)
  • Solubility: Miscible with ether and acetic acid.
  • Stability/Shelf Life: Stable. Moisture sensitive - store under dry atmosphere. Incompatible with strong bases, strong oxidizing agents.
  • PSA: 43.37000
  • LogP: 2.79660
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive

Trichloroacetic anhydride Security Information

Trichloroacetic anhydride Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Trichloroacetic anhydride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T773555-1g
Trichloroacetic Anhydride
 4124-31-6
1g
 $ 64.00 2023-09-05
TRC
T773555-5g
Trichloroacetic Anhydride
 4124-31-6
5g
 $ 75.00 2023-09-05
TRC
T773555-10g
Trichloroacetic Anhydride
 4124-31-6
10g
 $ 109.00 2023-09-05
TRC
T773555-25g
Trichloroacetic Anhydride
 4124-31-6
25g
 $173.00 2023-05-17
TRC
T773555-50g
Trichloroacetic Anhydride
 4124-31-6
50g
 $305.00 2023-05-17
Apollo Scientific
OR918986-50g
Trichloroacetic anhydride
 4124-31-6 95%
50g
 £105.00 2025-02-20
Apollo Scientific
OR918986-250g
Trichloroacetic anhydride
 4124-31-6 95%
250g
 £395.00 2025-02-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00849-50g
Trichloroacetic anhydride, 95%
 4124-31-6 95%
50g
 ￥1207.00 2023-03-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L00849-250g
Trichloroacetic anhydride, 95%
 4124-31-6 95%
250g
 ￥4867.00 2023-03-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00432-25g
TRICHLOROACETICANHYDRIDE
 4124-31-6 95%
25g
 ¥1808.0 2024-07-19

Trichloroacetic anhydride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4124-31-6)三 酐
Order Number:LE1695993
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com

Trichloroacetic anhydride Related Literature

Related Categories

4124-31-6 (Trichloroacetic anhydride) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4124-31-6)三 酐
LE1695993
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email